Cas no 878692-52-5 (N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic organic compound featuring a thiazole core linked to a 1,4-benzodioxine moiety via a carboxamide bridge. Its structure incorporates a 4-methoxyphenylmethyl substituent, enhancing its potential for selective binding interactions. This compound is of interest in medicinal chemistry due to its hybrid heterocyclic framework, which may confer favorable pharmacokinetic properties. The benzodioxine and thiazole components suggest possible applications in targeting enzymes or receptors involved in oxidative stress or inflammatory pathways. Its well-defined molecular architecture allows for precise modifications to optimize bioactivity and solubility. Researchers may explore its utility as a scaffold for developing novel therapeutic agents.
N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide structure
878692-52-5 structure
Product Name:N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
CAS No:878692-52-5
MF:C20H18N2O4S
MW:382.432923793793
CID:6509682
Update Time:2025-05-30

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • N-[5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
    • 1,4-Benzodioxin-6-carboxamide, 2,3-dihydro-N-[5-[(4-methoxyphenyl)methyl]-2-thiazolyl]-
    • Inchi: 1S/C20H18N2O4S/c1-24-15-5-2-13(3-6-15)10-16-12-21-20(27-16)22-19(23)14-4-7-17-18(11-14)26-9-8-25-17/h2-7,11-12H,8-10H2,1H3,(H,21,22,23)
    • InChI Key: YILSHCGMLKBKFC-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(C(NC3=NC=C(CC4=CC=C(OC)C=C4)S3)=O)C=C2OCC1

Experimental Properties

  • Density: 1.349±0.06 g/cm3(Predicted)
  • pka: 6.95±0.70(Predicted)

N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>

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Additional information on N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Compound CAS No. 878692-52-5: N-{5-(4-Methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

The compound CAS No. 878692-52-5, also known as N-{5-(4-methoxyphenyl)methyl-1,3-thiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule combines a thiazole ring system with a benzodioxine moiety, making it a versatile candidate for drug discovery and material science applications.

Recent studies have highlighted the importance of the thiazole ring in this compound. Thiazoles are known for their ability to act as bioisosteres and can significantly influence the pharmacokinetic properties of a molecule. The presence of the benzodioxine group further enhances the compound's stability and bioavailability. Additionally, the 4-methoxyphenyl substituent introduces electronic effects that can modulate the compound's interaction with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed novel methodologies to optimize the synthesis of similar compounds, which could potentially be adapted for this specific structure. These advancements are crucial for scaling up production if the compound is to be used in large-scale applications such as drug manufacturing or agricultural chemicals.

In terms of pharmacological properties, this compound has shown promising results in preliminary assays. It exhibits selective activity against certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, studies have indicated that it may possess anti-inflammatory or anti-cancer properties due to its ability to inhibit key signaling pathways. Furthermore, its interaction with cellular membranes suggests potential applications in drug delivery systems.

The structural complexity of this compound also makes it an interesting candidate for materials science. Its rigid framework and conjugated system could be exploited in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Recent breakthroughs in materials chemistry have demonstrated how similar compounds can be integrated into electronic devices to improve performance and efficiency.

Despite its potential, further research is needed to fully understand the compound's properties and optimize its applications. Collaborative efforts between chemists, biologists, and engineers are essential to unlock its full potential across multiple disciplines. As research continues, this compound could play a pivotal role in advancing both therapeutic interventions and technological innovations.

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